Cas no 343952-87-4 (4-Bromo-N2-phenyl-o-phenylenediamine)

4-Bromo-N2-phenyl-o-phenylenediamine structure
343952-87-4 structure
Product Name:4-Bromo-N2-phenyl-o-phenylenediamine
CAS No:343952-87-4
MF:C12H11BrN2
MW:263.133141756058
CID:2135370
Update Time:2023-08-04

4-Bromo-N2-phenyl-o-phenylenediamine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N2-phenyl-1,2-Benzenediamine
    • 5-bromo-N1-phenylbenzene-1,2-diamine
    • 4-bromo-N2-phenyl-o-phenylenediamine
    • TULMRSZNGUPYJW-UHFFFAOYSA-N
    • 4-bromo-N2-phenyl-benzene-1,2-diamine
    • 4-Bromo-N2-phenyl-o-phenylenediamine
    • Inchi: 1S/C12H11BrN2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h1-8,15H,14H2
    • InChI Key: TULMRSZNGUPYJW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)NC1C=CC=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Topological Polar Surface Area: 38
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